Cas no 664364-43-6 (4-Cyano-1-naphthyl boronic acid)

• Product Name: 4-Cyano-1-naphthyl boronic acid
• CAS No: 664364-43-6
• MF: C₁₁H₈BNO₂
• MW: 196.997722625732
• CID: 2950992
• PubChem ID: 23079967
• Update Time: 2025-10-23

4-Cyano-1-naphthyl boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-氰基-1-萘硼酸
• 4-Cyano-1-naphthyl boronic acid
• (4-Cyanonaphthalen-1-yl)boronic acid
• 4-Cyano-1-naphthaleneboronic Acid
• Boronic acid, (4-cyano-1-naphthalenyl)- (9CI)
• 4-cyano-1-naphthylboronic acid
• (4-cyanonaphthalen-1-yl) boronic acid
• SY015825
• SCHEMBL2958692
• PLUODWXOLQFTCH-UHFFFAOYSA-N
• MFCD27959232
• 664364-43-6

• Inchi： 1S/C11H8BNO2/c13-7-8-5-6-11(12(14)15)10-4-2-1-3-9(8)10/h1-6,14-15H
• InChI Key： PLUODWXOLQFTCH-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(C#N)=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 197.0648087g/mol
• Monoisotopic Mass: 197.0648087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Additional information on 4-Cyano-1-naphthyl boronic acid

4-Cyano-1-naphthyl boronic acid (CAS 664364-43-6: Synthesis, Applications, and Emerging Research)

The 4-cyano-1-naphthyl boronic acid, characterized by its CAS registry number 664364-43-6, represents a structurally unique organoboron compound with significant implications in modern chemical synthesis and biomedical research. This compound combines the electron-withdrawing cyano group at the 4-position of a naphthyl moiety with a boronic acid functional group, creating a versatile platform for cross-coupling reactions. Its synthesis has been optimized through transition metal-catalyzed protocols, particularly in palladium-mediated Suzuki-Miyaura coupling strategies that dominate contemporary organic chemistry.

Recent advancements in synthetic methodology have highlighted the utility of 4-cyano-1-naphthyl boronic acid as a key intermediate in the construction of complex heterocyclic systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated its role in synthesizing novel isoquinoline derivatives with potent anti-proliferative activity against triple-negative breast cancer cell lines. The compound's naphthyl core provides extended π-conjugation, while the cyano group enhances electronic properties critical for binding to tumor suppressor proteins.

In materials science applications, researchers at MIT recently reported using this boronic acid derivative to functionalize graphene oxide surfaces via boron-mediated covalent attachment. The resulting hybrid materials exhibited enhanced electrical conductivity and stability under oxidative conditions, findings published in Nano Letters. Such properties make it promising for next-generation flexible electronics and energy storage systems where organic-inorganic interfaces are critical.

Critical to its biomedical utility is the compound's behavior under physiological conditions. A collaborative study between Stanford University and Genentech revealed that when conjugated with polyethylene glycol (PEG), CAS 664364-43-6-derived nanoparticles showed improved pharmacokinetics in murine models. The boronic acid moiety facilitated glucose-responsive drug release mechanisms through pH-sensitive bond cleavage, as detailed in a 2022 Nature Communications article.

Synthetic chemists continue refining preparation methods for this compound. A solvent-free microwave-assisted synthesis protocol reported in Green Chemistry achieved >95% yield using recyclable potassium phosphate as catalyst. This method eliminates hazardous solvents previously required, aligning with current green chemistry principles while maintaining structural integrity of the final product.

Bioactivity studies have also expanded into neurodegenerative disease research. Researchers at Tokyo University demonstrated that derivatives incorporating the naphthyl boronic acid core exhibit selective inhibition of β-secretase 1 (BACE1), a key enzyme in Alzheimer's pathology. The cyano group's ability to form hydrogen bonds with enzyme active sites was identified as critical to this mechanism through X-ray crystallography analysis.

In photovoltaic applications, the compound's photochemical properties are being explored for dye-sensitized solar cells (DSSCs). A 2023 study published in ACS Applied Materials & Interfaces showed that naphthyl-based dyes incorporating cyano substituents achieved record open-circuit voltages due to optimized HOMO-LUMO energy levels derived from computational modeling studies.

The structural versatility of this compound enables multiple reaction pathways. In asymmetric synthesis applications, chiral ligand systems have been developed that exploit the naphthyl plane for enantioselective C-N bond formation. A landmark study by Nobel laureate Benjamin List's group demonstrated enantiomeric excesses exceeding 98% using proline-derived catalysts under ambient conditions.

Ongoing research focuses on computational modeling to predict novel applications. Quantum mechanical calculations using DFT methods have identified potential interactions between this compound and SARS-CoV-2 spike proteins, suggesting possible antiviral mechanisms that warrant further experimental validation as reported in a recent Biochemical Journal preprint.

Safety data indicates low acute toxicity when handled according to standard laboratory protocols. Stability studies conducted under ICH guidelines confirm its shelf-life exceeds two years when stored at -20°C under nitrogen atmosphere, critical information for pharmaceutical formulation development teams.